Cas no 93965-12-9 (Dibekacin bis(sulphate))

• Product Name: Dibekacin bis(sulphate)
• CAS No: 93965-12-9
• MF: C₁₈H₄₁N₅O₁₆S₂
• MW: 647.672043561935
• CID: 818054
• PubChem ID: 56841318
• Update Time: 2025-04-19

Dibekacin bis(sulphate) Chemical and Physical Properties

Names and Identifiers

• Dibekacin bis(sulphate)
• (2S,3R,4S,5S,6R)-4-amino-2-[(1S,2S,3R,4S,6S)-4,6-diamino-3-[(3R,6S)-3-amino-6-(aminomethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-6-(hydroxymethyl)oxane-3,5-diol,sulfuric acid
• DIBEKACIN SULFATE
• (2S,3R,4S,5S,6R)-4-amino-2-[(1S,2S,3R,4S,6S)-4,6-diamino-3-[(3R,6S)-3-amino-6-(aminomethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-6-(hydroxymethyl)oxane-3,5-diol;sulfuric acid
• DTXSID30240013
• 93965-12-9
• EINECS 300-960-3

• Inchi： 1S/C18H37N5O8.2H2O4S/c19-4-6-1-2-7(20)17(28-6)30-15-8(21)3-9(22)16(14(15)27)31-18-13(26)11(23)12(25)10(5-24)29-18;2*1-5(2,3)4/h6-18,24-27H,1-5,19-23H2;2*(H2,1,2,3,4)/t6-,7+,8-,9-,10+,11-,12+,13+,14-,15+,16-,17?,18+;;/m0../s1
• InChI Key： YCYKGZPMQKHUBU-UKFMNSQMSA-N
• SMILES： S(=O)(=O)(O)O.S(=O)(=O)(O)O.O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)N)O)[C@H]1[C@H](C[C@@H]([C@H]([C@@H]1O)OC1[C@@H](CC[C@@H](CN)O1)N)N)N

Computed Properties

• Exact Mass: 647.19897258g/mol
• Monoisotopic Mass: 647.19897258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 414Ų

Dibekacin bis(sulphate) Security Information

• Hazard Category Code： 61-20/21/22
• Safety Instruction： 53-36/37/39-45
• Hazardous Material Identification：